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Compound of Interest

Compound Name:
4-(Phenylmethoxy)-1-

naphthalenecarboxylic acid

CAS No.: 87344-63-6

Cat. No.: B3291811

Get Quote

Executive Summary & Compound Identity
4-(Phenylmethoxy)-1-naphthalenecarboxylic acid is a significant intermediate in medicinal

chemistry, often serving as a scaffold for anti-parasitic agents and dyes.[1] Its structure

combines a naphthalene core, a carboxylic acid moiety at the C1 position, and a benzyloxy

ether linkage at the C4 position.

IUPAC Name: 4-(Benzyloxy)-1-naphthalenecarboxylic acid[1]

CAS Number: 1031223-87-6[2]

Molecular Formula: C₁₈H₁₄O₃[1][2]

Molecular Weight: 278.30 g/mol [2]

Key Structural Features:

Electron-Withdrawing Group (EWG): Carboxylic acid at C1 (deshields ortho/peri protons).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b3291811#bc-rfq
https://www.benchchem.com/product/b3291811/docs?utm_src=pdf-body#technical-guide-spectroscopic-profiling-of-4-phenylmethoxy-1-naphthalenecarboxylic-acid
https://www.chemicalbook.com/synthesis/1-naphthoic-acid.htm
https://www.chemicalbook.com/synthesis/1-naphthoic-acid.htm
https://www.chemscene.com/product/1031223-87-6.html
https://www.chemicalbook.com/synthesis/1-naphthoic-acid.htm
https://www.chemscene.com/product/1031223-87-6.html
https://www.chemscene.com/product/1031223-87-6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3291811?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Electron-Donating Group (EDG): Benzyloxy group at C4 (shields ortho protons via

resonance).

Structural Analysis & Fragmentation Logic
Before interpreting spectra, we must establish the electronic environment. The naphthalene

ring creates a rigid aromatic system where the C1-COOH and C4-OBn substituents exert

opposing electronic effects.

The C1-COOH Effect: Strongly deshields the H2 proton (ortho) and the H8 proton (peri) due

to magnetic anisotropy and electron withdrawal.

The C4-OBn Effect: Increases electron density at C3 (ortho) and C2 (meta), causing an

upfield shift for H3 relative to unsubstituted naphthalene.

Visualization: Structural Logic & NMR Assignment
The following diagram illustrates the logical flow for assigning NMR signals based on

substituent effects.
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Caption: Logical flow of electronic effects determining key NMR chemical shifts.
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Spectroscopic Data Profiling
A. Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent: DMSO-d₆ is the preferred solvent due to the solubility of the carboxylic acid and to

prevent H/D exchange of the acid proton.[1]

¹H NMR Data (400 MHz, DMSO-d₆)
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Proton
Assignment

Chemical
Shift (δ,
ppm)

Multiplicity Integration

Coupling
Constant (

)

Mechanistic
Insight

COOH 12.90 - 13.10 Broad Singlet 1H -

Acidic proton;

shift varies

with

concentration

/temperature.

H8 (Peri) 8.90 - 9.05
Multiplet/Dou

blet
1H Hz

Deshielded

by COOH

anisotropy

(spatial

proximity).

H5 (Peri) 8.20 - 8.30
Multiplet/Dou

blet
1H Hz

Peri to ether

oxygen; less

deshielded

than H8.

H2 8.10 - 8.15 Doublet 1H Hz

Ortho to

EWG

(COOH);

significant

downfield

shift.

H6, H7 7.55 - 7.70 Multiplet 2H -

Typical

aromatic

overlap

region.

Ph-H

(Benzyl)
7.30 - 7.50 Multiplet 5H -

Phenyl ring

protons; often

appear as a

complex

envelope.
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H3 7.05 - 7.15 Doublet 1H Hz

Ortho to EDG

(OBn);

significant

upfield shift

(shielding).

O-CH₂-Ph 5.30 - 5.35 Singlet 2H -

Diagnostic

benzylic

methylene

peak.

¹³C NMR Data (100 MHz, DMSO-d₆)
Carbon Assignment Chemical Shift (δ, ppm) Insight

C=O[1] (Acid) 168.5
Typical conjugated carboxylic

acid.

C4 (C-O) 157.8
Deshielded by direct

attachment to oxygen.

C1 (C-COOH) 122.5
Ipso carbon; shielded relative

to C4.

Aromatic CH 120.0 - 132.0

Complex region containing

naphthalene and phenyl

signals.[1]

Benzylic CH₂ 69.8
Characteristic ether linkage

carbon.

B. Infrared Spectroscopy (FT-IR)
Method: KBr Pellet or ATR (Attenuated Total Reflectance).
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Frequency (cm⁻¹) Functional Group Vibration Mode Intensity

2800 - 3200 O-H (Acid) Stretching (Broad) Variable/Broad

1680 - 1695 C=O[1] (Acid) Stretching Strong

1580, 1510 C=C (Aromatic) Ring Stretching Medium

1240 - 1260 C-O-C (Ether) Asymmetric Stretching Strong

1050 - 1100 C-O Symmetric Stretching Medium

700, 750 C-H (Aromatic) Out-of-plane Bending Strong

Note: The presence of the C=O stretch at ~1685 cm⁻¹ combined with the ether C-O stretch at

~1245 cm⁻¹ confirms the bifunctional nature of the molecule.

C. Mass Spectrometry (MS)
Ionization Mode: Electron Ionization (EI, 70 eV) or ESI (Negative Mode for Acid).

Fragmentation Pathway (EI)
The molecule typically undergoes fragmentation at the weak benzylic C-O bond.[1]

Molecular Ion (M⁺): m/z 278 (Parent peak).

Tropylium Ion: m/z 91 (Base peak in many benzyl ethers). Formation of the stable benzyl

cation (

).

Loss of Benzyl: m/z 187 (

). This corresponds to the [4-hydroxy-1-naphthoic acid] radical cation or protonated species.

Decarboxylation: m/z 143 (

). Loss of

from the acid fragment.
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Visualization: MS Fragmentation Workflow
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Caption: Primary fragmentation pathway under Electron Ionization (EI).[1]

Experimental Protocols for Validation
Protocol 1: NMR Sample Preparation
Objective: Obtain high-resolution spectra without aggregation artifacts.[1]

Weigh 10-15 mg of the solid acid into a clean vial.

Add 0.6 mL of DMSO-d₆ (99.9% D). Note: CDCl₃ is often insufficient for dissolving naphthoic

acids.

Sonicate for 60 seconds to ensure complete dissolution.
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Filter through a glass wool plug into the NMR tube if any turbidity remains.

Validation: Check the lock signal. If the lock is unstable, the concentration may be too high,

causing dimerization of the acid. Dilute with 0.1 mL solvent.

Protocol 2: LC-MS Purity Check
Objective: Confirm molecular weight and purity.[1]

Column: C18 Reverse Phase (e.g., Agilent Zorbax, 3.5 µm).

Mobile Phase:

A: Water + 0.1% Formic Acid.

B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm and ESI (Negative Mode).

Expectation: A single peak at retention time corresponding to moderate lipophilicity (LogP

~4.1). Mass spectrum should show [M-H]⁻ = 277.

References
NIST Chemistry WebBook.1-Naphthalenecarboxylic acid & 4-Benzyloxybenzoic acid

Spectra. National Institute of Standards and Technology.[3] [Link]

Org. Synth.Synthesis of Naphthoic Acid Derivatives.[1] Organic Syntheses, Coll.[4] Vol. 2.

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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